Cas no 2411327-56-3 ((2E)-4-(dimethylamino)-N-[2-(4-hydroxy-1-phenylpiperidin-4-yl)ethyl]but-2-enamide)

• Product Name: (2E)-4-(dimethylamino)-N-[2-(4-hydroxy-1-phenylpiperidin-4-yl)ethyl]but-2-enamide
• CAS No: 2411327-56-3
• MF: C₁₉H₂₉N₃O₂
• MW: 331.452464818954
• CID: 5358320
• PubChem ID: 146097867
• Update Time: 2025-07-25

(2E)-4-(dimethylamino)-N-[2-(4-hydroxy-1-phenylpiperidin-4-yl)ethyl]but-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952173889
• (2E)-4-(dimethylamino)-N-[2-(4-hydroxy-1-phenylpiperidin-4-yl)ethyl]but-2-enamide
• (E)-4-(Dimethylamino)-N-[2-(4-hydroxy-1-phenylpiperidin-4-yl)ethyl]but-2-enamide

• Inchi： 1S/C19H29N3O2/c1-21(2)14-6-9-18(23)20-13-10-19(24)11-15-22(16-12-19)17-7-4-3-5-8-17/h3-9,24H,10-16H2,1-2H3,(H,20,23)/b9-6+
• InChI Key： OGAMYESOEYIPRZ-RMKNXTFCSA-N
• SMILES： OC1(CCNC(/C=C/CN(C)C)=O)CCN(C2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 409
• XLogP3: 2.3
• Topological Polar Surface Area: 55.8

Additional information on (2E)-4-(dimethylamino)-N-[2-(4-hydroxy-1-phenylpiperidin-4-yl)ethyl]but-2-enamide

Comprehensive Overview of (2E)-4-(dimethylamino)-N-[2-(4-hydroxy-1-phenylpiperidin-4-yl)ethyl]but-2-enamide (CAS No. 2411327-56-3)

The compound (2E)-4-(dimethylamino)-N-[2-(4-hydroxy-1-phenylpiperidin-4-yl)ethyl]but-2-enamide, identified by its CAS No. 2411327-56-3, is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a but-2-enamide backbone and a 4-hydroxy-1-phenylpiperidin-4-yl moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating neurological and inflammatory conditions.

In recent years, the demand for novel compounds like (2E)-4-(dimethylamino)-N-[2-(4-hydroxy-1-phenylpiperidin-4-yl)ethyl]but-2-enamide has surged, driven by advancements in drug discovery and precision medicine. This compound's dimethylamino and hydroxy-phenylpiperidine groups are key to its interaction with cellular receptors, a topic frequently explored in molecular docking studies. As the scientific community delves deeper into structure-activity relationships (SAR), this molecule's versatility continues to unfold, aligning with trends in personalized therapeutics and targeted drug delivery.

The synthesis of CAS No. 2411327-56-3 involves multi-step organic reactions, emphasizing the importance of chiral purity and stereoselectivity. These factors are critical for ensuring the compound's efficacy and safety in potential applications. Notably, its enamide functionality has been linked to enhanced bioavailability, a hot topic in pharmacokinetics research. This aligns with growing user searches for "bioactive enamide derivatives" and "piperidine-based drug design," reflecting the compound's relevance in contemporary science.

From a commercial perspective, (2E)-4-(dimethylamino)-N-[2-(4-hydroxy-1-phenylpiperidin-4-yl)ethyl]but-2-enamide is often discussed in the context of high-value intermediates for API (Active Pharmaceutical Ingredient) development. Its phenylpiperidine core is a common scaffold in CNS-targeting drugs, resonating with queries like "piperidine derivatives in neurology" and "innovative neuroprotective agents." Such trends underscore its potential to address unmet medical needs, particularly in neurodegenerative diseases.

In analytical chemistry, characterizing CAS No. 2411327-56-3 requires advanced techniques such as HPLC-MS and NMR spectroscopy, topics frequently searched by professionals. The compound's hydrophilic-lipophilic balance (HLB) and logP values are also of interest, as they influence its behavior in drug formulation. These aspects tie into broader discussions about "optimizing drug solubility" and "enhancing membrane permeability," which are pivotal for modern pharmaceutical R&D.

Looking ahead, (2E)-4-(dimethylamino)-N-[2-(4-hydroxy-1-phenylpiperidin-4-yl)ethyl]but-2-enamide exemplifies the intersection of medicinal chemistry and biotechnology. Its study not only advances academic knowledge but also fuels innovation in drug repurposing and combinatorial chemistry. As researchers continue to explore its mechanisms, this compound may soon feature in clinical trials, answering pressing questions about "next-generation therapeutics" and "small-molecule innovation."